s-Triazine, 2,4-dichloro-6-piperidino-
Overview
Description
“s-Triazine, 2,4-dichloro-6-piperidino-” is a derivative of s-Triazine . It is a white solid with a molecular formula of C8H10Cl2N4 and a molecular weight of 233.09 g/mol. It is not intended for human or veterinary use and is for research use only.
Synthesis Analysis
The synthesis of s-Triazine, 2,4-dichloro-6-piperidino- and other s-Triazine derivatives typically involves the nucleophilic reaction of 2,4-dichloro-6-substituted s-triazine derivatives with 1,4-diaminobutane . This process can be carried out using conventional heating or microwave irradiation .Molecular Structure Analysis
The molecular structure of s-Triazine, 2,4-dichloro-6-piperidino- is based on the s-Triazine core, which is a privileged structure in medicinal chemistry . The s-Triazine core has three independent, readily tunable ring positions, which facilitates the sequential nucleophilic substitutions reactions with almost all types of nucleophiles (S, O, and N) .Chemical Reactions Analysis
The kinetics of hydrolysis of the title dichloro-s-triazine have been measured by UV absorption spectroscopy and pH-stat methods . The data for the 2-oxo-analogue are compared with those for the analogous hydrolysis products of cyanuric chloride .Physical And Chemical Properties Analysis
The physical and chemical properties of s-Triazine, 2,4-dichloro-6-piperidino- and other s-Triazine derivatives are influenced by the substituent on the triazine core . For example, the incorporation of the aromatic ring on the triazine core in the prepared polymers increased their thermal stability .Mechanism of Action
Future Directions
S-Triazine derivatives, including s-Triazine, 2,4-dichloro-6-piperidino-, have a wide range of potential applications due to their unique structure and reactivity . They have been studied for their potential use in drug discovery, bioconjugation, and as a core for the synthesis of functionalized polymers . Future research may continue to explore these and other potential applications of s-Triazine derivatives.
properties
IUPAC Name |
2,4-dichloro-6-piperidin-1-yl-1,3,5-triazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10Cl2N4/c9-6-11-7(10)13-8(12-6)14-4-2-1-3-5-14/h1-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUEJUOUFUTUSED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=NC(=N2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50172988 |
Source
|
| Record name | s-Triazine, 2,4-dichloro-6-piperidino- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50172988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
s-Triazine, 2,4-dichloro-6-piperidino- | |
CAS RN |
19371-31-4 |
Source
|
| Record name | 2,4-Dichloro-6-(1-piperidinyl)-1,3,5-triazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19371-31-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | s-Triazine, 2,4-dichloro-6-piperidino- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019371314 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | s-Triazine, 2,4-dichloro-6-piperidino- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50172988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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